Cas no 1798759-22-4 ([1-(4-Tert-butyl-1,3-thiazol-2-yl)ethyl](prop-2-yn-1-yl)amine)

1-(4-Tert-butyl-1,3-thiazol-2-yl)ethyl](prop-2-yn-1-yl)amine is a specialized amine derivative featuring a tert-butyl-substituted thiazole core and a propargyl functional group. This compound is of interest in synthetic and medicinal chemistry due to its structural versatility, enabling applications in ligand design, catalysis, and pharmaceutical intermediates. The tert-butyl group enhances steric and electronic properties, while the propargyl moiety offers reactivity for further functionalization via click chemistry or cross-coupling reactions. Its well-defined molecular architecture makes it suitable for studying structure-activity relationships in bioactive compounds. The compound is typically handled under inert conditions to preserve stability.

[1-(4-Tert-butyl-1,3-thiazol-2-yl)ethyl](prop-2-yn-1-yl)amine structure

1798759-22-4 structure

Product Name:[1-(4-Tert-butyl-1,3-thiazol-2-yl)ethyl](prop-2-yn-1-yl)amine

CAS No:1798759-22-4

MF:C₁₂H₁₈N₂S

MW:222.349721431732

CID:5905274

PubChem ID:86789761

Update Time:2025-08-03

[1-(4-Tert-butyl-1,3-thiazol-2-yl)ethyl](prop-2-yn-1-yl)amine Chemical and Physical Properties

Names and Identifiers

- EN300-6583422
- N-[1-(4-tert-butyl-1,3-thiazol-2-yl)ethyl]prop-2-yn-1-amine
- Z1667783205
- 1798759-22-4
- AKOS033520591
- [1-(4-tert-butyl-1,3-thiazol-2-yl)ethyl](prop-2-yn-1-yl)amine
- [1-(4-Tert-butyl-1,3-thiazol-2-yl)ethyl](prop-2-yn-1-yl)amine
- Inchi： 1S/C12H18N2S/c1-6-7-13-9(2)11-14-10(8-15-11)12(3,4)5/h1,8-9,13H,7H2,2-5H3
- InChI Key： KTLBOFZFAJQXPQ-UHFFFAOYSA-N
- SMILES： S1C=C(C(C)(C)C)N=C1C(C)NCC#C

Computed Properties

Exact Mass: 222.11906976g/mol
Monoisotopic Mass: 222.11906976g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 53.2Å²

[1-(4-Tert-butyl-1,3-thiazol-2-yl)ethyl](prop-2-yn-1-yl)amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6583422-0.05g	[1-(4-tert-butyl-1,3-thiazol-2-yl)ethyl](prop-2-yn-1-yl)amine	1798759-22-4		0.05g	$212.0	2023-05-29

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Additional information on [1-(4-Tert-butyl-1,3-thiazol-2-yl)ethyl](prop-2-yn-1-yl)amine

The Compound [1-(4-Tert-butyl-1,3-thiazol-2-yl)ethyl](prop-2-yn-1-yl)amine: A Comprehensive Overview

The compound [1-(4-Tert-butyl-1,3-thiazol-2-yl)ethyl](prop-2-yn-1-yl)amine, with CAS No 1798759-22-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiazole ring system with an alkyne group, making it a versatile building block for various applications.

Thiazole is a five-membered heterocyclic compound consisting of sulfur and nitrogen atoms. In this compound, the thiazole ring is substituted with a tert-butyl group at the 4-position and an ethyl group at the 2-position, which is further linked to an alkyne moiety via an amine group. This combination of functional groups imparts unique electronic and steric properties to the molecule, making it highly valuable in synthetic chemistry.

The synthesis of [1-(4-Tert-butyl-1,3-thiazol-2-yl)ethyl](prop-2-yne)amine involves a multi-step process that typically begins with the preparation of the thiazole ring system. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of advanced materials. The presence of both alkyne and amine functionalities allows for versatile cross-coupling reactions, enabling the construction of complex molecular architectures with tailored properties.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Its ability to act as a bioisostere for other nitrogen-containing heterocycles makes it a valuable tool in medicinal chemistry for designing molecules with improved pharmacokinetic profiles.

In conclusion, [1-(4-Tert-butylthiazolylethyl)](propargyl)amine represents a significant advancement in organic synthesis, offering new possibilities for material science and drug development.